6-(2-Chloropyridin-4-yloxy)pyridin-3-amine

• Molecular Formula: C10H8ClN3O
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 6-(2-chloropyridin-4-yl)oxypyridin-3-amine
• InChI: InChI=1S/C10H8ClN3O/c11-9-5-8(3-4-13-9)15-10-2-1-7(12)6-14-10/h1-6H,12H2
• InChI Key: RVFICAFWAJOCDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)OC2=CC(=NC=C2)Cl

Description

6-(2-Chloropyridin-4-yloxy)pyridin-3-amine is a useful research compound. Its molecular formula is C10H8ClN3O and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a procedure analogous to Example A1, 5-amino-2-hydroxypyridine (10.15 g, 92 mmol) and 2,4-dichloropyridine (13.64 g, 92 mmol) were combined to provide 6-(2-chloropyridin-4-yloxy)pyridin-3-amine (7.09 g, 35% yield). 1H NMR (400 MHz, DMSO-d6): δ 8.12 (m, 1H), 7.61 (m, 1H), 7.26 (m, 1H), 7.0 (s, 1H), 6.97-6.94 (m, 2H), 5.4 (brs, 214); MS (ESI) m/z: 222.0 (M+H+).